methyl 2-{[(2Z)-2-[(furan-2-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetate
CAS No.: 899404-69-4
Cat. No.: VC4230783
Molecular Formula: C17H14O6
Molecular Weight: 314.293
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 899404-69-4 |
|---|---|
| Molecular Formula | C17H14O6 |
| Molecular Weight | 314.293 |
| IUPAC Name | methyl 2-[[(2Z)-2-(furan-2-ylmethylidene)-7-methyl-3-oxo-1-benzofuran-6-yl]oxy]acetate |
| Standard InChI | InChI=1S/C17H14O6/c1-10-13(22-9-15(18)20-2)6-5-12-16(19)14(23-17(10)12)8-11-4-3-7-21-11/h3-8H,9H2,1-2H3/b14-8- |
| Standard InChI Key | LOWSQVFEPKSUMC-ZSOIEALJSA-N |
| SMILES | CC1=C(C=CC2=C1OC(=CC3=CC=CO3)C2=O)OCC(=O)OC |
Introduction
Methyl 2-{[(2Z)-2-[(furan-2-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetate is a complex organic compound featuring a benzofuran core structure with a furan ring, which classifies it as a heterocyclic compound. This compound is of interest in medicinal chemistry due to its unique functional groups and potential biological activities.
Synthesis
The synthesis of methyl 2-{[(2Z)-2-[(furan-2-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetate typically involves several steps, including the use of specific catalysts and conditions to optimize yield and purity. These methods are crucial for modifying the compound's structure for specific applications in drug development or material sciences.
Biological Activities and Applications
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Potential Applications: This compound shows promise in medicinal chemistry, particularly in developing new drugs targeting various diseases due to its unique functional groups.
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Biological Activities: Compounds with similar structures have been studied for their antioxidant, anti-inflammatory, and anticancer properties.
Interaction Studies
Interaction studies involving this compound focus on its behavior in biological systems, which is crucial for determining its viability as a therapeutic agent. Techniques such as molecular docking simulations and binding assays are used to elucidate these interactions.
Comparison with Similar Compounds
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